Diethyl 3-ethyl-1,3-dihydro-2H-pyrrole-2,2-dicarboxylate

• CAS No.: 61406-70-0
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• IUPAC Name: diethyl 3-ethyl-1,3-dihydropyrrole-2,2-dicarboxylate
• InChI: InChI=1S/C12H19NO4/c1-4-9-7-8-13-12(9,10(14)16-5-2)11(15)17-6-3/h7-9,13H,4-6H2,1-3H3
• InChI Key: PWMIGCQCGGMVRU-UHFFFAOYSA-N
• Canonical SMILES: CCC1C=CNC1(C(=O)OCC)C(=O)OCC

Description

Diethyl 3-ethyl-1,3-dihydro-2H-pyrrole-2,2-dicarboxylate is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl benzyloxycarbonylaminomalonate (11.5 g, 38 mM) was dissolved in dry ethanol (50 ml) and added to a solution of sodium (150 mg) in dry ethanol (10 ml). Pent-2-enal (3.2 g 38 mM) in ethanol (10 ml) was added dropwise to the stirred mixture and the solution stirred for 1 hr. A solution of acetic acid (0.29 ml) in ethanol (1 ml) was then added and the solution hydrogenated for 2 hrs at atmospheric pressure using palladium on carbon (5%) as catalyst. The catalyst was removed by filtration and the filtrate evaporated. The residue was dissolved in chloroform and the solution washed with brine containing a little sodium bicarbonate, dried (Na2SO4) and evaporated. Distillation of the residue at 15 mm Hg gave 4-ethyl-5,5-dicarboethoxy-2-pyrroline (5.65 g) as a colourless oil b.p. 115°-120° (15 mm Hg) I.R. 1715, 1610 cm-1.